Cas no 1804483-87-1 (Ethyl 5-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 5-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804483-87-1
• MF: C₁₀H₉F₃N₂O₅
• MW: 294.184073209763
• CID: 4841741
• Update Time: 2025-07-02

Ethyl 5-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H9F3N2O5/c1-3-19-9(16)6-8(20-10(11,12)13)7(15(17)18)5(2)4-14-6/h4H,3H2,1-2H3
• InChI Key： BPXCVVJVVCIHTJ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)OCC)=NC=C(C)C=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 2.8
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 5-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 5-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804483-87-1): A Comprehensive Overview

Ethyl 5-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1804483-87-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The unique arrangement of functional groups in its molecular framework, including a nitro group, a methyl group, and a trifluoromethoxy group, contributes to its distinctive chemical properties and reactivity.

The synthesis and application of Ethyl 5-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate have been extensively studied in recent years, particularly in the context of developing novel therapeutic agents. The presence of the nitro group not only imparts electron-withdrawing effects but also enhances the compound's ability to interact with biological targets. This feature has made it a valuable intermediate in the synthesis of various bioactive molecules, including potential drug candidates for treating neurological disorders, infectious diseases, and inflammatory conditions.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for Ethyl 5-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate. These improvements have been driven by the demand for high-purity compounds in pharmaceutical research and development. Modern techniques such as flow chemistry and catalytic processes have significantly enhanced yield and purity, making it more feasible to incorporate this compound into complex synthetic pathways.

The trifluoromethoxy group in Ethyl 5-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate plays a crucial role in modulating its pharmacokinetic properties. Fluoro-substituted compounds are known for their improved metabolic stability and enhanced binding affinity to biological targets. This characteristic has been leveraged in the design of drugs that require prolonged half-lives or increased selectivity. The combination of these functional groups makes this compound a versatile building block for medicinal chemists.

In the realm of drug discovery, Ethyl 5-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate has been explored as a precursor for various derivatives with enhanced pharmacological activity. Researchers have utilized its scaffold to develop compounds that exhibit potent antiviral, antibacterial, and anti-inflammatory effects. For instance, modifications at the pyridine ring have led to the identification of novel molecules that inhibit specific enzymes involved in disease pathways. Such derivatives hold promise for addressing unmet medical needs.

The role of computational chemistry in optimizing the properties of Ethyl 5-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate cannot be overstated. Advanced computational methods, including molecular docking and quantum mechanical calculations, have enabled researchers to predict the binding modes of this compound with target proteins with high accuracy. This has facilitated the rational design of analogs with improved efficacy and reduced side effects.

The safety profile of Ethyl 5-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential hazards and establish safe handling protocols. These studies have demonstrated that while the compound exhibits some reactivity under certain conditions, it is generally well-tolerated when used appropriately in laboratory settings.

The future prospects for Ethyl 5-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate are promising, given its versatility as a synthetic intermediate and its potential therapeutic applications. Ongoing research aims to further refine its synthesis methods and explore new derivatives with enhanced biological activity. Collaborative efforts between academia and industry are expected to accelerate these developments, leading to innovative treatments for various diseases.

In conclusion, Ethyl 5-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804483-87-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health challenges.